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Compound of Interest

Compound Name: L-ldose-13C-2

Cat. No.: B12392511

This document provides immediate, essential safety protocols and logistical plans for the
operational use and disposal of L-ldose-13C-2, a stable isotope-labeled carbohydrate. The
following step-by-step guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Chemical Identifier: L-ldose-13C-2 is a stable, non-radioactive isotopically labeled form of L-
Idose.[1][2][3][4] As a stable isotope, it does not emit radiation, and therefore, no special
precautions for radioactivity are required.[5] The primary hazards are those associated with
handling fine chemical powders.

Physical and Chemical Properties

Property Value Source
Molecular Formula Cs13CH1206

Molecular Weight 181.15 g/mol

Appearance Solid (assumed)

Storage Temperature 2-8°C Refrigerator

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to minimize exposure and ensure safety.
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Equipment Specification

Hand Protection Chemical impermeable gloves

Eye/Face Protection Safety glasses with side-shields or goggles
Skin and Body Protection Lab coat

Use in a well-ventilated area. If dust formation is
Respiratory Protection likely, a NIOSH-approved respirator is

recommended.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of L-ldose-13C-2 and ensure
a safe laboratory environment.

Handling:

Handle in a well-ventilated place.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use non-sparking tools to prevent fire from electrostatic discharge.
Storage:

o Store in a tightly closed container.

o Keep in a dry and well-ventilated place.

o Store at the recommended temperature of 2-8°C.

Emergency Procedures

In the event of exposure or a spill, follow these first-aid and containment measures.
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Situation Procedure

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o _ _ _
artificial respiration and seek immediate medical
attention.

Remove contaminated clothing immediately.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.

Rinse with pure water for at least 15 minutes
Eye Contact
and consult a doctor.

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.

Avoid dust formation. Use personal protective
) equipment. Collect the spillage and place itin a
Accidental Release _ . _
suitable, closed container for disposal. Prevent

the chemical from entering drains.

Disposal Plan

As L-ldose-13C-2 is a stable isotope-labeled compound, its disposal is more straightforward
than that of radioactive compounds.

Disposal Guidelines:

e The waste from stable isotope-labeled compounds is generally treated similarly to common
chemical waste.

» Dispose of the material by sending it to a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.

» Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.
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e Do not discharge into sewer systems.
e Always adhere to local, state, and federal regulations for chemical waste disposal.

Visualized Workflow

The following diagram outlines the key logistical and safety steps for handling L-ldose-13C-2

from receipt to disposal.
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Operational Workflow for L-ldose-13C-2

Receipt and Storage

Receive Shipment

l

Inspect Container for Damage

l

Store at 2-8°C in a Dry,
Well-Ventilated Area

Prepare for Experiment

Handling and Use
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(Gloves, Goggles, Lab Coat)

'
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'

Use in Experiment

Post-Experiment

Disposal
4

Collect Waste in a
Labeled, Sealed Container

;

Dispose via Licensed
Chemical Waste Contractor

Click to download full resolution via product page

Caption: Workflow for handling L-ldose-13C-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
L-ldose-13C-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392511#personal-protective-equipment-for-
handling-I-idose-13c-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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